Cas no 1030613-09-2 (5-bromo-1,3,4-thiadiazole-2-carboxamide)

• Product Name: 5-bromo-1,3,4-thiadiazole-2-carboxamide
• CAS No: 1030613-09-2
• MF: C₃H₂BrN₃OS
• MW: 208.036477565765
• CID: 1135666
• PubChem ID: 53388679
• Update Time: 2025-04-20

5-bromo-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3,4-thiadiazole-2-carboxamide
• 2-Amino-5-Bromo-[1,3,4]Thiadiazole
• 5-amino-2-bromo-1,3,4-thidiazole
• bromothiadiazolamine
• 5-BROMO-1,3,4-THIADIAZOL-2-YLAMINE
• 2-amino-5-bromo-1,3,4-thiadiazole
• AG-F-32095
• 5-amino-2-bromo-[1,3,4]thiadiazole
• 5-bromo[1,3,4]thiadiazole-2-carboxylic acid amide
• 5-bromo-1,3,4-thiadiazole-2-ylamine
• 5-bromo-1,3,4-thiadiazole-2-amine
• 5-bromo-[1,3,4]-thiadiazole-2-carboxamide
• ST091581
• 2-amino-5-bromo[1,3,4]thiadiazole
• 2-AMINO-5-BRO
• TQP1089
• EN300-6499395
• DTXSID501281294
• AT19525
• SCHEMBL473007
• A1-11310
• 5-Bromo-[1,3,4]thiadiazole-2-carboxylic acid amide
• VSXVUEUQCVYVPM-UHFFFAOYSA-N
• CS-0127931
• DB-058918
• 1030613-09-2

• Inchi： 1S/C3H2BrN3OS/c4-3-7-6-2(9-3)1(5)8/h(H2,5,8)
• InChI Key： VSXVUEUQCVYVPM-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(N)=O)S1

Computed Properties

• Exact Mass: 206.91020g/mol
• Monoisotopic Mass: 206.91020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.1Ų